N-(4-fluorobenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide

• Molecular Formula: C21H17F4N3OS
• Molecular Weight: 435.4 g/mol
• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylpropanamide
• InChI: InChI=1S/C21H17F4N3OS/c1-13(19(29)26-12-14-7-9-16(22)10-8-14)30-20-27-17(15-5-3-2-4-6-15)11-18(28-20)21(23,24)25/h2-11,13H,12H2,1H3,(H,26,29)
• InChI Key: SCJFVJUSBHXBEU-UHFFFAOYSA-N
• SMILES: CC(C(=O)NCC1=CC=C(C=C1)F)SC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CC=C3

Description

N-(4-fluorobenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide, also known as compound X, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and biochemistry.

Scientific Research Applications

Compound X has shown promising results in various scientific research applications. It has been studied for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells in vitro. Additionally, it has been investigated as a potential treatment for Alzheimer's disease due to its ability to reduce the levels of beta-amyloid plaques in the brain. Compound X has also been studied for its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide X is not fully understood. However, it is believed to act through the inhibition of specific enzymes and receptors involved in various cellular processes. For example, it has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. It has also been shown to inhibit the activity of certain kinases, which are involved in the regulation of cell signaling pathways.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce the levels of beta-amyloid plaques in the brain, and inhibit the production of pro-inflammatory cytokines. Additionally, it has been shown to alter the expression of various genes involved in cellular processes such as cell cycle regulation, DNA repair, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-fluorobenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide X is its broad range of potential applications in various scientific research fields. Additionally, it has shown promising results in vitro and in vivo studies, indicating its potential as a therapeutic agent. However, one limitation of N-(4-fluorobenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide X is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(4-fluorobenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide X. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease. Additionally, further studies are needed to elucidate the mechanism of action of N-(4-fluorobenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide X and to identify its specific targets. Furthermore, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties could lead to the development of more effective therapeutic agents based on N-(4-fluorobenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide X.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide X involves the reaction of 4-fluorobenzylamine with 4-phenyl-6-(trifluoromethyl)-2-pyrimidinethiol in the presence of propanoyl chloride. The reaction is carried out under reflux conditions in anhydrous dichloromethane. The resulting product is purified through column chromatography to obtain N-(4-fluorobenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide X in high yield and purity.